Cas no 1207016-39-4 (5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide)

• Product Name: 5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide
• CAS No: 1207016-39-4
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6603274
• PubChem ID: 45504361
• Update Time: 2025-10-22

5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide
• 5-methyl-4-[methyl(phenyl)sulfamoyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• 5-methyl-4-[methyl(phenyl)sulfamoyl]-N-[(pyridin-3-yl)methyl]furan-2-carboxamide
• VU0521188-1
• SR-01000924937-1
• F5795-2078
• AKOS024519376
• 5-methyl-4-(N-methyl-N-phenylsulfamoyl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• 1207016-39-4
• SR-01000924937

• Inchi： 1S/C19H19N3O4S/c1-14-18(27(24,25)22(2)16-8-4-3-5-9-16)11-17(26-14)19(23)21-13-15-7-6-10-20-12-15/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key： ZAHLZWGECUMCIV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(N(C)C2=CC=CC=C2)(=O)=O)C=C1C(NCC1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 385.11
• Monoisotopic Mass: 385.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 2.1

Additional information on 5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide

5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide (CAS 1207016-39-4): A Comprehensive Technical Overview

In the realm of specialized chemical compounds, 5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide (CAS 1207016-39-4) stands out as a molecule of significant interest to researchers and pharmaceutical developers. This sulfamoyl-furan carboxamide derivative combines multiple functional groups that contribute to its unique chemical profile and potential applications in medicinal chemistry.

The molecular structure features a furan-2-carboxamide core substituted at the 4-position with a methyl(phenyl)sulfamoyl group and at the 5-position with a methyl group. The N-substituent consists of a pyridin-3-ylmethyl moiety, creating a hybrid heterocyclic system that has attracted attention in recent drug discovery programs. This particular arrangement of sulfonamide and carboxamide functionalities within a furan framework offers interesting possibilities for molecular interactions.

Recent scientific literature indicates growing interest in sulfamoyl-containing heterocycles like 5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide for their potential as kinase inhibitors. The presence of both sulfamoyl and pyridinyl groups in the same molecule creates opportunities for dual binding interactions with biological targets, a feature that has become particularly relevant in the development of targeted therapies for various conditions.

The physicochemical properties of CAS 1207016-39-4 make it suitable for certain formulation approaches. With calculated logP values typically in the moderate range (2.5-3.5), this compound demonstrates balanced lipophilicity that could support reasonable membrane permeability while maintaining sufficient aqueous solubility for biological testing. The methyl-furan-carboxamide portion contributes to the molecule's overall stability, while the sulfamoyl linkage provides potential points for structural modification.

In synthetic chemistry applications, 5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide serves as an important intermediate for the preparation of more complex molecular architectures. The furan ring offers a versatile platform for further functionalization, and the pyridine nitrogen can participate in coordination chemistry or serve as a hydrogen bond acceptor in designed molecular systems.

Current research trends highlight the importance of such multi-heterocyclic systems in addressing modern challenges in drug discovery. The combination of furan, sulfonamide, and pyridine moieties in a single molecule aligns with contemporary strategies to develop compounds with improved target selectivity and reduced off-target effects. This has become particularly relevant in the search for next-generation therapeutic agents with enhanced safety profiles.

From a commercial perspective, CAS 1207016-39-4 represents a valuable building block for pharmaceutical research and development. The growing demand for sulfamoyl-containing heterocycles in medicinal chemistry has increased interest in this compound class. Suppliers typically offer this material with high purity standards (>95% by HPLC), meeting the rigorous requirements of modern drug discovery programs.

Analytical characterization of 5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide generally includes comprehensive spectroscopic data (1H NMR, 13C NMR, HRMS) and chromatographic purity assessment. The compound typically appears as a white to off-white crystalline powder under standard conditions, with melting points reported in the range of 180-190°C (dec.).

In the context of green chemistry initiatives, synthetic routes to CAS 1207016-39-4 have evolved to incorporate more sustainable approaches. Recent methodological developments emphasize atom-economical transformations and reduced use of hazardous reagents in the construction of the furan-sulfonamide-pyridine framework, reflecting broader industry trends toward environmentally conscious chemical production.

The stability profile of 5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide under various storage conditions has been investigated to support its practical utility. Standard recommendations suggest storage in airtight containers at 2-8°C, protected from light and moisture. These conditions help maintain the compound's integrity during long-term storage, which is particularly important for research applications requiring reproducible results over extended periods.

As research into multi-target drug discovery continues to advance, compounds like 5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide are gaining attention for their potential to address complex biological pathways. The strategic combination of hydrogen bond donors and acceptors in this molecule, along with its moderate size (MW ~375), positions it well for exploration in various screening campaigns.

The intellectual property landscape surrounding CAS 1207016-39-4 and related structures reflects the compound's potential value. Patent literature reveals numerous applications claiming derivatives of this furan-carboxamide sulfonamide scaffold for various therapeutic indications, particularly in areas requiring modulation of protein-protein interactions.

From a safety perspective, standard laboratory precautions are recommended when handling 5-methyl-4-methyl(phenyl)sulfamoyl-N-(pyridin-3-yl)methylfuran-2-carboxamide. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be used, and operations should be conducted in well-ventilated areas or fume hoods as general best practice for chemical handling.

The future outlook for CAS 1207016-39-4 appears promising, given the continued interest in sulfonamide-containing heterocycles across multiple research areas. As synthetic methodologies improve and biological screening technologies advance, this compound and its analogs will likely play important roles in the development of new molecular tools and potential therapeutic candidates.